Cas no 2387535-06-8 (3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid)

• Product Name: 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• CAS No: 2387535-06-8
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD32200699
• CID: 4771211
• Update Time: 2026-02-26

3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SB35993
• 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• 3-Fluoro-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid

• MDL： MFCD32200699
• Inchi： 1S/C8H5FN2O2/c9-5-3-10-7-2-1-6(8(12)13)11(7)4-5/h1-4H,(H,12,13)
• InChI Key： CFQRKANDWQNFAN-UHFFFAOYSA-N
• SMILES： FC1C=NC2=CC=C(C(=O)O)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6

Additional information on 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid

Research Brief on 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid (CAS: 2387535-06-8): Recent Advances and Applications

3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid (CAS: 2387535-06-8) is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential applications in drug discovery.

The compound's pyrrolo[1,2-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The introduction of a fluorine atom at the 3-position enhances its metabolic stability and binding affinity to target proteins, making it a valuable building block for drug design. Recent synthetic efforts have focused on optimizing the preparation of 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid as a precursor for the synthesis of novel kinase inhibitors. The compound was successfully incorporated into a series of derivatives that exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. Structural-activity relationship (SAR) studies highlighted the importance of the fluorine substituent in enhancing target binding and selectivity, underscoring the compound's potential in the development of next-generation kinase inhibitors.

Another area of interest is the compound's application in the design of antiviral agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid showed promising activity against RNA viruses, including SARS-CoV-2. The researchers attributed this activity to the compound's ability to interfere with viral replication machinery, suggesting its potential as a scaffold for broad-spectrum antiviral drugs. Further mechanistic studies are underway to elucidate the precise mode of action and optimize the compound's pharmacokinetic properties.

Beyond its therapeutic potential, 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid has also been explored as a tool compound in chemical biology. Its fluorescent properties and ability to form stable complexes with metal ions make it a candidate for developing biosensors and imaging probes. Recent work in ACS Chemical Biology demonstrated its use in tracking intracellular kinase activity, providing insights into cellular signaling pathways and disease mechanisms.

In conclusion, 3-Fluoropyrrolo[1,2-a]pyrimidine-6-carboxylic acid (CAS: 2387535-06-8) represents a versatile and promising scaffold in drug discovery and chemical biology. Its unique structural features, combined with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable asset for researchers aiming to develop novel therapeutics and diagnostic tools. Future studies should focus on expanding its applications, optimizing its pharmacological profile, and exploring its potential in combination therapies.